1-Hydroxy-6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione

• CAS No.: 62083-92-5
• Molecular Formula: C9H5F3N2O3
• Molecular Weight: 246.14 g/mol
• IUPAC Name: 4-hydroxy-7-(trifluoromethyl)-1H-quinoxaline-2,3-dione
• InChI: InChI=1S/C9H5F3N2O3/c10-9(11,12)4-1-2-6-5(3-4)13-7(15)8(16)14(6)17/h1-3,17H,(H,13,15)
• InChI Key: TZMGTBXZKXONCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)NC(=O)C(=O)N2O

Description

1-Hydroxy-6-(trifluoromethyl)-1,4-dihydroquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C9H5F3N2O3 and its molecular weight is 246.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-ethoxalylamino-4-nitrobenzotrifluoride (0.61 g, 2 mmol) in 50 ml of 96% ethanol was hydrogenated at atmospheric pressure and room temperature in the presence of 30 mg of 5% platinum on carbon for 5 min. The catalyst was filtered off and washed with ethanol. Acetic acid (10 ml) was added to the filtrate and the solution was refluxed for 1.5 h. The mixture was evaporated to dryness, and the residue was recrystallized from ethanol/water to give 0.18 g (36%) of the title compound. M.p.>220° C. dec.; 1H-NMR (DMSO-d6): 7.40-7.70 (m, 3H, ArH), 12.1 (broad s, 1H, NH); IR (KBr): 1700, 1625 cm-1 ; MS (m/e): 246 (68%, M+).